Gelsemiol Gelsemiol Gelsemiol is a natural product found in Verbena litoralis, Gelsemium sempervirens, and Gelsemium elegans with data available.
Brand Name: Vulcanchem
CAS No.: 110414-77-2
VCID: VC21262137
InChI: InChI=1S/C10H16O4/c1-5-2-8-9(6(5)3-11)7(4-12)10(13)14-8/h5-9,11-12H,2-4H2,1H3/t5-,6+,7-,8-,9-/m0/s1
SMILES: CC1CC2C(C1CO)C(C(=O)O2)CO
Molecular Formula: C10H16O4
Molecular Weight: 200.23 g/mol

Gelsemiol

CAS No.: 110414-77-2

Cat. No.: VC21262137

Molecular Formula: C10H16O4

Molecular Weight: 200.23 g/mol

* For research use only. Not for human or veterinary use.

Gelsemiol - 110414-77-2

Specification

Description Gelsemiol is a natural product found in Verbena litoralis, Gelsemium sempervirens, and Gelsemium elegans with data available.
CAS No. 110414-77-2
Molecular Formula C10H16O4
Molecular Weight 200.23 g/mol
IUPAC Name (3R,3aS,4R,5S,6aS)-3,4-bis(hydroxymethyl)-5-methyl-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one
Standard InChI InChI=1S/C10H16O4/c1-5-2-8-9(6(5)3-11)7(4-12)10(13)14-8/h5-9,11-12H,2-4H2,1H3/t5-,6+,7-,8-,9-/m0/s1
Standard InChI Key FNYPTQQTJGQJNF-BGKGJTHRSA-N
Isomeric SMILES C[C@H]1C[C@H]2[C@@H]([C@@H]1CO)[C@@H](C(=O)O2)CO
SMILES CC1CC2C(C1CO)C(C(=O)O2)CO
Canonical SMILES CC1CC2C(C1CO)C(C(=O)O2)CO
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